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Compound of Interest

Compound Name: 2-Cyclohexylacetaldehyde

Cat. No.: B1630252

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Cyclohexylacetaldehyde is a versatile organic compound utilized as a precursor in the
synthesis of pharmaceuticals and agrochemicals.[1] Its distinct chemical properties, including a
flammable nature and potential for irritation, necessitate meticulous handling and storage
procedures to ensure laboratory safety and experimental integrity.[2] This document provides a
comprehensive guide for the safe handling, storage, and disposal of 2-
Cyclohexylacetaldehyde, grounded in established safety protocols and an understanding of
its chemical reactivity. The protocols herein are designed to be self-validating systems,
emphasizing the causality behind each procedural step to foster a culture of safety and
precision in the laboratory.

Physicochemical Properties of 2-
Cyclohexylacetaldehyde

A thorough understanding of the physicochemical properties of 2-Cyclohexylacetaldehyde is
fundamental to its safe handling. These properties dictate the necessary precautions for
storage and use.
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Property Value Source

CAS Number 5664-21-1 [11[3]

Molecular Formula C8H140 [1][3]

Molecular Weight 126.20 g/mol [11[2]
Colorless to light yellow

Appearance o [4]
liquid/oil

Boiling Point 189.5 + 9.0 °C at 760 mmHg

Density 0.9 + 0.1 g/cm3

Flash Point 61.9+7.8°C

. Practically insoluble in water;
Solubility [3]

soluble in alcohol and oils.

Vapor Pressure

0.6 £ 0.4 mmHg at 25°C

Hazard Identification and Safety Precautions

2-Cyclohexylacetaldehyde is classified as a flammable liquid and an irritant.[2][3] Adherence
to the following safety precautions is mandatory to mitigate risks.

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][5]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5][6]

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of PPE.
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o Eye Protection: Chemical splash goggles are required at all times when handling 2-
Cyclohexylacetaldehyde to protect against splashes and vapors.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for
integrity before each use and replace them immediately if contaminated or damaged.

» Skin and Body Protection: A flame-retardant laboratory coat must be worn and kept fully
buttoned. Ensure that skin is not exposed.

» Respiratory Protection: All handling of 2-Cyclohexylacetaldehyde should be conducted in a
certified chemical fume hood to minimize inhalation of vapors. In the event of a large spill or
inadequate ventilation, a NIOSH-approved respirator with an organic vapor cartridge may be
necessary.

Engineering Controls

Engineering controls are the most effective means of minimizing exposure.

o Chemical Fume Hood: All work with 2-Cyclohexylacetaldehyde, including weighing,
transferring, and use in reactions, must be performed in a properly functioning chemical
fume hood.

» Ventilation: The laboratory should be well-ventilated to prevent the accumulation of
flammable vapors.

o Safety Shower and Eyewash Station: An accessible and operational safety shower and
eyewash station are essential in the immediate work area.

Handling and Use Protocols

The inherent reactivity of aldehydes necessitates careful handling to prevent unwanted
reactions and ensure the compound's stability.

General Handling

 Inert Atmosphere: Due to the propensity of aldehydes to oxidize, it is best practice to handle
2-Cyclohexylacetaldehyde under an inert atmosphere (e.g., nitrogen or argon), particularly
for long-term storage or when used in sensitive reactions.[7]
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e Avoid Ignition Sources: As a flammable liquid, keep 2-Cyclohexylacetaldehyde away from
open flames, hot surfaces, sparks, and other potential sources of ignition.[5] Use explosion-
proof equipment where necessary.[5]

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that containers are properly grounded and bonded during transfers of large
quantities.[5]

o Transfers: Use appropriate laboratory equipment (e.g., glass pipettes, syringes) for transfers.
Avoid pouring directly from large containers to minimize the risk of spills and vapor release.

Experimental Workflow
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Caption: Experimental workflow for using 2-Cyclohexylacetaldehyde.
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Storage Procedures

Proper storage is crucial for maintaining the chemical integrity of 2-Cyclohexylacetaldehyde
and ensuring laboratory safety.

Storage Conditions

o Temperature: Store in a cool, dry, and well-ventilated area. While some sources suggest
storage at 2-8°C, others recommend freezer storage at or below -20°C for long-term stability
and to minimize polymerization and oxidation.[8] For routine laboratory use, storage in a
refrigerator (2-8°C) designed for flammable materials is acceptable. For long-term
preservation, storage at -20°C under an inert atmosphere is the most prudent approach.

 Inert Atmosphere: To prevent oxidation, store 2-Cyclohexylacetaldehyde under an inert gas
like nitrogen or argon.[7]

o Container: Keep the container tightly closed and properly labeled.[5] Use containers made of
compatible materials (e.g., amber glass).

 Light: Protect from light to prevent potential degradation.

Incompatible Materials

Segregate 2-Cyclohexylacetaldehyde from the following incompatible materials to prevent
hazardous reactions:

o Oxidizing Agents: Aldehydes can react vigorously with oxidizing agents.

o Strong Acids and Bases: These can catalyze polymerization or other decomposition
reactions.

 Air: Prolonged exposure to air can lead to the formation of explosive peroxides.[7]
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Caption: Key storage considerations for 2-Cyclohexylacetaldehyde.

Spill and Emergency Procedures

Prompt and correct response to a spill is critical to prevent injury and property damage.

Small Spills (manageable by laboratory personnel)

Alert Personnel: Immediately alert others in the vicinity.
Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, and if safe to do so, increase ventilation by
opening the fume hood sash.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment: Contain the spill using an inert absorbent material such as vermiculite, sand,
or a commercial sorbent. Do not use combustible materials like paper towels.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a
labeled, sealable container for hazardous waste disposal.
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o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials for disposal as hazardous waste.

Large Spills

o Evacuate: Immediately evacuate the laboratory and alert others to do the same.
« Isolate: Close the doors to the affected area to contain vapors.

o Emergency Services: Activate the nearest fire alarm and contact your institution's emergency
response team or the local fire department.

» Information: Be prepared to provide the identity and quantity of the spilled material to
emergency responders.

Waste Disposal

All waste containing 2-Cyclohexylacetaldehyde must be treated as hazardous waste.

» Collection: Collect all waste, including contaminated absorbent materials and disposable
PPE, in a designated, properly labeled hazardous waste container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "2-Cyclohexylacetaldehyde."

» Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office in accordance with all local, state, and federal regulations. Do not
dispose of 2-Cyclohexylacetaldehyde down the drain.[9]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for 2-
Cyclohexylacetaldehyde by major regulatory bodies. However, due to its structural similarity
to other short-chain aldehydes, a conservative approach to exposure is warranted. For
reference, the OSHA Permissible Exposure Limit (PEL) for acetaldehyde is 200 ppm as an 8-
hour time-weighted average (TWA), while the ACGIH Threshold Limit Value (TLV) is a ceiling of
25 ppm.[10][11] Given the irritant nature of 2-Cyclohexylacetaldehyde, all efforts should be
made to keep exposure to the lowest achievable level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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